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Compound of Interest

Compound Name: 1-(1H-Indol-4-yl)ethanone

Cat. No.: B1316511 Get Quote

Essential Safety and Handling Guide for 1-(1H-Indol-
4-yl)ethanone
This guide provides crucial safety protocols and logistical information for the handling and

disposal of 1-(1H-Indol-4-yl)ethanone (CAS No. 50614-86-3). Adherence to these procedures

is vital for ensuring a safe laboratory environment and proper chemical management for

researchers, scientists, and drug development professionals.

Chemical Identifier:

Name: 1-(1H-Indol-4-yl)ethanone

CAS Number: 50614-86-3[1][2][3]

Molecular Formula: C₁₀H₉NO[2][3]

Molecular Weight: 159.19 g/mol [2]

Hazard Summary: 1-(1H-Indol-4-yl)ethanone is classified as a hazardous substance. The

GHS classification indicates that it is harmful if swallowed and causes skin and serious eye

irritation.[2]
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Hazard Classification GHS Hazard Code Description

Acute Toxicity, Oral H302 Harmful if swallowed

Skin Irritation H315 Causes skin irritation

Eye Irritation H319 Causes serious eye irritation

Signal Word: Warning[2]

Personal Protective Equipment (PPE)
To minimize exposure and ensure personal safety, the following personal protective equipment

must be worn when handling 1-(1H-Indol-4-yl)ethanone.

Protection Type Recommended Equipment Specification Details

Eye/Face Protection

Safety glasses with side-

shields or chemical splash

goggles

Must conform to appropriate

government standards such as

EN166 (EU) or NIOSH (US).[4]

Skin Protection
Chemical-resistant gloves

(e.g., nitrile rubber)

Inspect gloves for integrity

before each use. Use proper

glove removal technique to

avoid skin contact.[4]

Laboratory coat
A standard lab coat should be

worn to prevent skin contact.

Respiratory Protection Use in a well-ventilated area

Work should be conducted in a

chemical fume hood to avoid

inhalation of dust or aerosols.

[4] If ventilation is inadequate,

a NIOSH-approved respirator

may be necessary.
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A systematic approach to handling and disposal is essential for safety and environmental

protection. The following workflow outlines the procedural steps from preparation to waste

disposal.
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Preparation

Handling & Experimentation

Spill & Emergency Response

Waste Disposal

Review Safety Data Sheet (SDS)

Don Appropriate PPE

Ensure Fume Hood is Operational

Handle in a Well-Ventilated Area (Fume Hood)

Avoid Contact with Skin and Eyes

Prevent Dust and Aerosol Formation

Evacuate and Ventilate Area

If Spill Occurs

Segregate as Hazardous Waste

Contain Spill with Inert Material

Collect and Place in a Sealed Container

Label Waste Container Clearly

Dispose of According to Local Regulations

Click to download full resolution via product page
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Experimental Protocols
Handling Procedure:

Preparation: Before handling, thoroughly review the Safety Data Sheet (SDS). Ensure that a

chemical fume hood is available and functioning correctly. Put on all required personal

protective equipment, including safety goggles, a lab coat, and chemical-resistant gloves.[4]

Handling: Conduct all work in a well-ventilated area, preferably within a chemical fume hood,

to prevent the formation and inhalation of dust and aerosols.[4] Avoid direct contact with skin

and eyes.

Weighing: If weighing the solid, do so in a manner that minimizes dust generation. A weigh

boat or enclosed balance is recommended.

In Case of Exposure:

Skin Contact: Wash off with soap and plenty of water. If skin irritation occurs, seek medical

advice.[4]

Eye Contact: Rinse cautiously with water for several minutes. Remove contact lenses, if

present and easy to do. Continue rinsing and consult a physician.[4]

Ingestion: If swallowed, call a poison center or doctor if you feel unwell. Rinse mouth.[2]

Inhalation: Move the person into fresh air. If not breathing, give artificial respiration and

consult a physician.[4]

Disposal Plan:

Waste Identification: 1-(1H-Indol-4-yl)ethanone and any contaminated materials (e.g.,

gloves, weigh boats) must be treated as hazardous waste.

Segregation: Do not mix with non-hazardous waste. Collect in a dedicated, clearly labeled,

and sealed container that is chemically compatible.[5]

Storage: Store the waste container in a designated and secure area, away from incompatible

materials.

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 5 / 7 Tech Support

https://www.angenechemical.com/sds/4769-95-3.pdf
https://www.angenechemical.com/sds/4769-95-3.pdf
https://www.angenechemical.com/sds/4769-95-3.pdf
https://www.angenechemical.com/sds/4769-95-3.pdf
https://www.bldpharm.com/products/50614-86-3.html
https://www.angenechemical.com/sds/4769-95-3.pdf
https://www.benchchem.com/product/b1316511?utm_src=pdf-body
https://www.benchchem.com/pdf/Navigating_the_Disposal_of_1_4_Methyl_1H_imidazol_2_yl_ethanone_A_Comprehensive_Guide_for_Laboratory_Professionals.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1316511?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Disposal: Arrange for disposal through a licensed hazardous waste disposal company, in

accordance with all local, state, and federal regulations.[4] Do not allow the product to enter

drains.[4] Contaminated clothing should be removed and washed before reuse.[2]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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